Cas no 1368790-65-1 (3-amino-1-(2,4,5-trimethylphenyl)propan-1-one)

• Product Name: 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one
• CAS No: 1368790-65-1
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 6118031
• PubChem ID: 82281454
• Update Time: 2025-06-08

3-amino-1-(2,4,5-trimethylphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one
• 1368790-65-1
• EN300-2001457

• Inchi： 1S/C12H17NO/c1-8-6-10(3)11(7-9(8)2)12(14)4-5-13/h6-7H,4-5,13H2,1-3H3
• InChI Key： GXXGZAQBLRDJBJ-UHFFFAOYSA-N
• SMILES： O=C(CCN)C1C=C(C)C(C)=CC=1C

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one

Professional Introduction to 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one (CAS No. 1368790-65-1)

3-amino-1-(2,4,5-trimethylphenyl)propan-1-one is a significant compound in the realm of organic chemistry and pharmaceutical research, characterized by its intricate molecular structure and versatile reactivity. This compound, identified by the CAS number 1368790-65-1, has garnered attention due to its potential applications in synthetic chemistry and as a precursor in the development of novel bioactive molecules. The presence of both amino and carbonyl functional groups, coupled with a bulky trimethylphenyl substituent, makes it a compound of considerable interest for chemists and researchers exploring advanced chemical transformations.

The molecular framework of 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one consists of a propanone backbone substituted with a phenyl ring at the alpha position, which is further modified by three methyl groups at the 2', 4', and 5' positions. This structural motif imparts unique electronic and steric properties to the molecule, influencing its interactions with other chemical entities. The amino group at the other end of the molecule serves as a nucleophilic center, enabling participation in various condensation and coupling reactions, while the carbonyl group can act as both an electrophile and a hydrogen bond acceptor.

In recent years, 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one has been explored in the context of drug discovery and molecular design. Its structural features make it a promising candidate for generating derivatives with enhanced pharmacological properties. For instance, modifications around the trimethylphenyl ring can be exploited to fine-tune lipophilicity and metabolic stability, while the amino group provides opportunities for further functionalization via reductive amination or amide bond formation.

One of the most compelling aspects of this compound is its utility in constructing heterocyclic scaffolds. Researchers have leveraged 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one as an intermediate in the synthesis of indole and benzofuran derivatives, which are known for their biological activity. The trimethylphenyl group not only stabilizes reactive intermediates but also influences electronic distributions across the molecule, potentially enhancing binding affinity to biological targets. This has led to its incorporation in libraries designed for high-throughput screening (HTS) programs aimed at identifying novel therapeutic agents.

The synthesis of 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one itself presents an interesting challenge due to its complex stereochemistry. Traditional approaches often involve multi-step sequences starting from commercially available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient routes to this compound, reducing reaction times and improving yields. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce the trimethylphenyl moiety selectively onto the propanone core.

The role of computational chemistry in understanding the reactivity of 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one cannot be overstated. Molecular modeling studies have provided insights into how steric hindrance from the trimethylphenyl group affects nucleophilic additions at the carbonyl carbon. These predictions have guided experimental efforts toward optimizing reaction conditions and designing new synthetic strategies. Additionally, density functional theory (DFT) calculations have been used to elucidate transition state geometries for key transformations involving this compound.

In pharmaceutical applications, derivatives of 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one have shown promise as intermediates for antiviral and anticancer agents. The combination of lipophilic substitution with polar functional groups allows for targeted interactions with biological macromolecules. For instance, studies suggest that certain analogs may disrupt protein-protein interactions critical for viral replication or cancer cell proliferation. While these findings are preliminary, they underscore the importance of this compound as a building block in medicinal chemistry.

The future direction of research involving 3-amino-1-(2,4,5-trimethylphenyl)propan-1-one is likely to focus on expanding its synthetic utility and exploring new biological activities. Innovations in flow chemistry could enable scalable production under controlled conditions, while machine learning-assisted drug design may identify novel derivatives with enhanced efficacy. As our understanding of molecular interactions deepens，this compound will continue to serve as a valuable tool for chemists striving to develop next-generation therapeutics.